Cas no 2229087-22-1 (tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229087-22-1
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 6547657
• PubChem ID: 165656069
• Update Time: 2025-06-12

tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(2-fluoropyridin-3-yl)-1-oxopropan-2-yl]carbamate
• EN300-1870977
• 2229087-22-1

• Inchi： 1S/C13H17FN2O3/c1-12(2,3)19-11(18)16-13(4,8-17)9-6-5-7-15-10(9)14/h5-8H,1-4H3,(H,16,18)
• InChI Key： UIONBCYKDFBKNE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-Butyl N-2-(2-Fluoropyridin-3-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2229087-22-1)

The compound tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229087-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoropyridine and carbamate functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in the synthesis of selective kinase inhibitors. The fluoropyridine moiety was found to enhance binding affinity to target kinases, while the carbamate group provided stability under physiological conditions. The study highlighted the compound's utility in optimizing pharmacokinetic properties, such as metabolic stability and oral bioavailability, making it a promising candidate for further preclinical development.

Another notable application of tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate was reported in a Nature Communications article, where it was used as a key building block for PROTACs. These bifunctional molecules are designed to degrade disease-causing proteins by recruiting E3 ubiquitin ligases. The study demonstrated that the compound's structural features facilitated efficient linker conjugation, enabling the development of PROTACs with enhanced target specificity and degradation efficiency.

Recent advancements in synthetic methodologies have also focused on improving the scalability and yield of this compound. A 2024 publication in Organic Process Research & Development described a novel catalytic process for its synthesis, which reduced the reliance on hazardous reagents and improved overall efficiency. This development is expected to facilitate its broader adoption in industrial-scale pharmaceutical production.

In conclusion, tert-butyl N-2-(2-fluoropyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229087-22-1) represents a versatile and valuable intermediate in modern drug discovery. Its applications in kinase inhibitor and PROTAC development, coupled with recent synthetic innovations, underscore its importance in advancing therapeutic solutions for complex diseases. Future research is likely to explore its potential in other areas, such as antibody-drug conjugates (ADCs) and small-molecule prodrugs.